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Abstract: This document provides a detailed technical overview of the methodologies employed

by French chemist Eugène-Anatole Demarçay in the discovery of the element europium. In

1896, Demarçay suspected that the element samarium, discovered by Paul-Émile Lecoq de

Boisbaudran, was contaminated with another unknown element. Through meticulous and

repeated fractional crystallization of samarium magnesium nitrate, coupled with rigorous

spectroscopic analysis, he successfully isolated this new element. He officially announced his

discovery in 1901, naming the element europium in honor of Europe. This paper reconstructs

the experimental protocols of the time, presents the key quantitative spectroscopic data, and

visualizes the logical and experimental workflows that led to this significant contribution to the

periodic table.

The Scientific Context: The Samarskite Puzzle
By the late 19th century, the study of rare earth elements was a frontier of inorganic chemistry.

The mineral samarskite had yielded a complex mixture of elements that were chemically very

similar, making their separation exceptionally difficult. In 1879, Paul-Émile Lecoq de

Boisbaudran had isolated a new element he named samarium. However, subsequent

spectroscopic analyses by various scientists revealed inconsistencies in the spectral lines of
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samarium samples, suggesting the presence of one or more unknown elements. It was within

this context that Eugène-Anatole Demarçay, a specialist in spectroscopy, began his

investigation.

Experimental Protocols
The core of Demarçay's success lay in his mastery of two key techniques: fractional

crystallization for separation and spark spectroscopy for identification.

Protocol: Separation via Fractional Crystallization
The primary method for separating the chemically similar rare earth elements was fractional

crystallization. Demarçay utilized the double nitrate of samarium and magnesium for this

purpose. The protocol, reconstructed from historical accounts, is as follows:

Preparation of the Double Salt:

An initial sample of impure samarium oxide was dissolved in nitric acid to form samarium

nitrate, Sm(NO₃)₃.

Magnesium nitrate, Mg(NO₃)₂, was added to the solution in a stoichiometric ratio.

The solution was carefully evaporated to induce crystallization, forming crystals of

samarium magnesium nitrate, 2(Sm(NO₃)₃)·3(Mg(NO₃)₂)·24H₂O.

Fractionation Process:

The crystalline mass was re-dissolved in a minimum amount of hot water to create a

saturated solution.

The solution was allowed to cool slowly, causing the least soluble salts to crystallize out

first. This first crystal fraction was collected.

The remaining mother liquor was then subjected to further evaporation and cooling to

produce a second fraction of crystals.

This process was repeated iteratively. The crystals from each stage were re-dissolved and

re-crystallized, while the mother liquors were also combined and processed.
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Systematic Separation: Through hundreds of repetitions, Demarçay systematically separated

the salts into numerous fractions. The new element, europium, being slightly more soluble

than samarium in this salt form, became concentrated in the final fractions (the mother

liquor).

Protocol: Identification via Spark Spectroscopy
Demarçay employed spark spectroscopy to analyze the composition of each crystal fraction.

This technique was highly sensitive and crucial for identifying the unique spectral signature of

the new element.

Sample Preparation: A small sample from a specific crystal fraction was placed onto a

platinum electrode.

Excitation: A high-voltage electric spark was generated between the sample electrode and a

counter-electrode. The intense energy of the spark vaporized and excited the atoms in the

sample, causing them to emit light.

Dispersion: The emitted light was passed through a prism within a spectrograph. The prism

dispersed the light into its constituent wavelengths, creating a spectrum.

Detection: The resulting spectrum, a series of bright lines, was recorded on a photographic

plate. Each line corresponded to a specific electronic transition within an atom and was

therefore characteristic of the element present.

Analysis: Demarçay compared the spectra from the different fractions. He observed that as

the fractionation process progressed, a set of distinct spectral lines, not attributable to

samarium or other known elements, grew in intensity in the more soluble fractions. These

novel lines constituted the definitive proof of a new element.

Quantitative Data: The Spectroscopic Signature
The definitive evidence for europium's existence was its unique emission spectrum. Demarçay

identified several strong, characteristic lines in the ultraviolet and visible regions that were

absent in purified samarium. The table below summarizes the most prominent of these

identifying spectral lines.
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Wavelength (nm) Region Intensity Notes

381.97 Ultraviolet Strong
A key identifying line

for Europium

393.05 Violet Strong
Another prominent

spectral marker

397.20 Violet Strong
Part of a characteristic

group

412.97 Violet Strong
A defining line in the

violet region

420.50 Violet Strong
Consistently observed

in Eu-rich fractions

459.40 Blue Strong
A primary line in the

visible blue spectrum

Table 1: Key spectral lines observed by Demarçay that confirmed the discovery of Europium.

The wavelengths are modern values corresponding to his historical observations.

Visualizing the Discovery
The following diagrams illustrate the logical and experimental flow of Demarçay's work.
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Caption: Logical workflow of Demarçay's discovery of europium.
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Caption: Experimental workflow for separating europium.
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Conclusion
Eugène-Anatole Demarçay's discovery of europium stands as a testament to the power of

meticulous experimental technique and precise analytical observation. By systematically

applying the physically demanding process of fractional crystallization and leveraging the high

sensitivity of spark spectroscopy, he was able to deconstruct the complex puzzle presented by

rare earth elements and unveil a previously unknown component of the Earth's crust. His work

not only added a new element to the periodic table but also underscored the importance of

spectroscopy as a definitive tool for elemental identification.

To cite this document: BenchChem. [Whitepaper: The Isolation and Identification of
Europium]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15927364/docs#whitepaper-the-isolation-and-
identification-of-europium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15927364/docs#whitepaper-the-isolation-and-identification-of-europium
https://www.benchchem.com/product/b15927364/docs#whitepaper-the-isolation-and-identification-of-europium
https://www.benchchem.com/product/b15927364/docs#whitepaper-the-isolation-and-identification-of-europium
https://www.benchchem.com/product/b15927364/docs#whitepaper-the-isolation-and-identification-of-europium
https://www.benchchem.com/product/b15927364?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15927364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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